

# Molidustat hemoglobin response versus placebo in clinical trials

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Molidustat

CAS No.: 1154028-82-6

Cat. No.: S548066

Get Quote

## Molidustat Efficacy vs. Placebo in NDD-CKD Patients

Outcome Measure	Mean Difference (MD) vs. Placebo	95% Confidence Interval (CI)	P-value
Change in Hb from baseline ( $\Delta$ Hb)	+1.47 g/dL [1] [2]	1.18 to 1.75	< 0.00001
Change in hepcidin from baseline ( $\Delta$ hepcidin)	-20.66 [1] [2]	-31.67 to -9.66	0.0002
Change in ferritin from baseline ( $\Delta$ ferritin)	-90.01 [1]	-134.77 to -45.25	< 0.00001


## Key Experimental Data and Trial Designs

The quantitative data in the table above primarily comes from a 2024 systematic review and meta-analysis that pooled results from six RCTs with a total of 2,025 participants [1] [2]. The findings are consistent with earlier phase 2b trials.

- **Patient Population:** The analyzed studies focused on **adult CKD patients diagnosed with renal anemia** who were not on dialysis (NDD-CKD) and were often ESA-naïve [1] [3].
- **Intervention & Comparator:** In the included trials, **molidustat** was administered orally at fixed or titrated doses (e.g., 25, 50, or 75 mg once daily) and compared against a placebo or standard erythropoiesis-stimulating agents (ESAs) [1] [3].
- **Primary Endpoint:** The primary efficacy endpoint in these trials was typically the **mean change in hemoglobin levels from baseline to the end of the treatment period** (often 16 weeks) [3].
- **Key Secondary Endpoints:** These included changes in iron metabolism parameters, such as hepcidin, ferritin, iron, transferrin saturation (TSAT), and total iron-binding capacity (TIBC) [1] [3].

## Mechanism of Action: HIF Stabilization

**Molidustat** is a hypoxia-inducible factor prolyl hydroxylase inhibitor (HIF-PHI). Its mechanism of action, which explains its efficacy in raising hemoglobin, is illustrated below.



Click to download full resolution via product page

Diagram: **Molidustat** inhibits HIF-PH enzymes, stabilizing HIF-α and promoting erythropoietin production and iron availability [4] [5].

This mechanism leads to multiple beneficial effects for treating anemia:

- **Stimulation of Endogenous EPO: Molidustat** promotes the body's own production of erythropoietin in a physiologic manner [5].

- **Improved Iron Utilization:** By reducing hepcidin levels, **molidustat** enhances iron absorption and mobilization from body stores, making more iron available for red blood cell production [1] [4]. This is reflected in the decreased ferritin and hepcidin levels observed in the clinical data.

## Key Takeaways for Researchers

- **Efficacy in NDD-CKD:** The data robustly shows that **molidustat** is highly effective at increasing hemoglobin levels in NDD-CKD patients compared to placebo [1] [2].
- **Dual Action:** Its efficacy stems from a unique dual mechanism: stimulating erythropoietin production while simultaneously improving iron availability [4] [5].
- **Safety Profile:** The same meta-analysis concluded that **molidustat** did not show a significant increase in severe adverse events, death, or cardio-related adverse events compared to ESAs [1] [2], making it a promising therapeutic alternative.

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. The efficacy and safety of molidustat for anemia in dialysis ... [pmc.ncbi.nlm.nih.gov]
2. The efficacy and safety of molidustat for anemia in dialysis- ... [pubmed.ncbi.nlm.nih.gov]
3. Effects of Molidustat in the Treatment of Anemia in CKD [journals.lww.com]
4. Molidustat - an overview | ScienceDirect Topics [sciencedirect.com]
5. Hypoxia-inducible factor-prolyl hydroxylase inhibitors in... [journals.lww.com]

To cite this document: Smolecule. [Molidustat hemoglobin response versus placebo in clinical trials]. Smolecule, [2026]. [Online PDF]. Available at:  
[<https://www.smolecule.com/products/b548066#molidustat-hemoglobin-response-versus-placebo-in-clinical-trials>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)